Cas no 2229574-85-8 (2-methoxy-5-(2-methylbut-3-yn-2-yl)phenol)

2-Methoxy-5-(2-methylbut-3-yn-2-yl)phenol is a phenolic compound featuring a methoxy substituent and a branched alkyne group, imparting unique reactivity and structural versatility. Its molecular structure combines aromatic and alkyne functionalities, making it valuable in synthetic organic chemistry, particularly for coupling reactions and as an intermediate in pharmaceutical or agrochemical applications. The methoxy group enhances stability, while the alkyne moiety offers opportunities for further functionalization via click chemistry or metal-catalyzed transformations. This compound’s balanced lipophilicity and steric profile may also contribute to its utility in designing bioactive molecules. Its well-defined structure ensures reproducibility in research and industrial processes.
2-methoxy-5-(2-methylbut-3-yn-2-yl)phenol structure
2229574-85-8 structure
Product Name:2-methoxy-5-(2-methylbut-3-yn-2-yl)phenol
CAS No:2229574-85-8
MF:C12H14O2
MW:190.238363742828
CID:6595303
PubChem ID:165980943
Update Time:2025-06-13

2-methoxy-5-(2-methylbut-3-yn-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-5-(2-methylbut-3-yn-2-yl)phenol
    • EN300-1834540
    • 2229574-85-8
    • Inchi: 1S/C12H14O2/c1-5-12(2,3)9-6-7-11(14-4)10(13)8-9/h1,6-8,13H,2-4H3
    • InChI Key: AEVXAPOZVYJXMZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1O)C(C#C)(C)C

Computed Properties

  • Exact Mass: 190.099379685g/mol
  • Monoisotopic Mass: 190.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 29.5Ų

2-methoxy-5-(2-methylbut-3-yn-2-yl)phenol Pricemore >>

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Additional information on 2-methoxy-5-(2-methylbut-3-yn-2-yl)phenol

Recent Advances in the Study of 2-Methoxy-5-(2-methylbut-3-yn-2-yl)phenol (CAS: 2229574-85-8)

The compound 2-methoxy-5-(2-methylbut-3-yn-2-yl)phenol (CAS: 2229574-85-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. Its structural motif, featuring a phenolic ring with a methoxy group and an alkyne side chain, makes it a versatile building block for the development of novel pharmacophores. Researchers have successfully utilized this compound in the synthesis of derivatives with enhanced biological activity, particularly in the context of anti-inflammatory and anticancer agents.

One of the most notable advancements in the study of 2-methoxy-5-(2-methylbut-3-yn-2-yl)phenol is its application in targeted drug delivery systems. Recent publications have demonstrated its efficacy as a linker molecule in antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic payloads to monoclonal antibodies. This approach has shown promising results in preclinical models of various cancers, including breast and lung carcinomas.

In addition to its role in drug development, this compound has also been investigated for its direct biological effects. Studies have revealed that 2-methoxy-5-(2-methylbut-3-yn-2-yl)phenol exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). These findings suggest potential applications in the treatment of chronic inflammatory conditions, although further optimization of the compound's pharmacokinetic properties is required.

The synthesis and scale-up of 2-methoxy-5-(2-methylbut-3-yn-2-yl)phenol have also seen significant improvements in recent years. Novel catalytic methods have been developed to enhance the yield and purity of the compound, making it more accessible for research and development purposes. These advancements have been particularly valuable for pharmaceutical companies engaged in high-throughput screening of compound libraries.

Looking ahead, researchers are exploring the potential of 2-methoxy-5-(2-methylbut-3-yn-2-yl)phenol in emerging areas such as proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. Its unique chemical properties make it an attractive candidate for the development of small-molecule degraders, which represent a promising new paradigm in drug discovery.

In conclusion, the compound 2-methoxy-5-(2-methylbut-3-yn-2-yl)phenol (CAS: 2229574-85-8) continues to demonstrate significant potential across multiple areas of chemical biology and medicinal chemistry. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in therapeutic development. Researchers and industry professionals are encouraged to monitor developments in this area closely, as they may have important implications for future drug discovery programs.

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